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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed overview and experimental protocols for the use of

lead chloride (PbCl₂) as a reagent in the qualitative inorganic analysis of lead(II) ions (Pb²⁺).

This classical analytical method remains fundamental in various research and development

settings for the selective precipitation and confirmation of lead ions in a sample.

Introduction
Qualitative inorganic analysis is a methodology used to identify the constituent ions in a given

sample. The systematic separation of cations into groups is based on the differences in the

solubilities of their salts. Lead(II) ions, belonging to Group I of the cation analysis scheme, are

precipitated as their chloride salts. The precipitating reagent for this group is dilute hydrochloric

acid (HCl).[1][2] Group I also includes silver (Ag⁺) and mercurous (Hg₂²⁺) ions, which also form

insoluble white chlorides.[2]

The principle behind the use of lead chloride in this analysis hinges on its unique solubility

properties. While PbCl₂ is sparingly soluble in cold water, its solubility increases significantly in

hot water.[3][4] This characteristic allows for the separation of lead ions from silver and

mercury(I) ions, whose chlorides remain insoluble even in hot water.[5] Subsequent

confirmatory tests are then performed on the solution containing the dissolved lead chloride to

verify the presence of lead(II) ions.
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Quantitative Data
The following table summarizes the key solubility data for Group I chlorides, illustrating the

basis for the separation of lead(II) ions.

Compound Formula
Molar Mass (
g/mol )

Ksp at 20-25°C
Solubility (
g/100 mL H₂O)

Lead(II) Chloride PbCl₂ 278.10 1.7 x 10⁻⁵[6]

0.67 g at 0°C[7],

0.99 g at

20°C[6], 3.2 g at

100°C[5][7]

Silver Chloride AgCl 143.32 1.8 x 10⁻¹⁰[6]
1.9 x 10⁻⁴ g at

20°C[5]

Mercurous

Chloride
Hg₂Cl₂ 472.09 1.3 x 10⁻¹⁸[6]

3.2 x 10⁻⁵ g at

20°C[5]

Experimental Protocols
Protocol for Precipitation of Lead(II) Chloride
This protocol describes the precipitation of Group I cations, including lead(II), from an aqueous

sample.

Materials:

Test solution containing unknown cations

6 M Hydrochloric acid (HCl)

Test tubes

Centrifuge

Dropper

Procedure:
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Place approximately 1 mL of the test solution into a clean test tube.[8]

Add 2-3 drops of 6 M HCl to the solution.[8][9] A white precipitate will form if Group I cations

are present.[2]

Stir the mixture thoroughly with a clean glass rod.

To ensure complete precipitation, add one more drop of 6 M HCl. If more precipitate forms,

continue adding HCl dropwise until no further precipitation is observed.[8] Avoid adding a

large excess of HCl, as it may lead to the formation of soluble complex ions (e.g., [PbCl₄]²⁻).

[1]

Centrifuge the mixture to separate the precipitate from the supernatant liquid.[10]

Decant the supernatant, which can be reserved for the analysis of cations from other groups.

The precipitate contains the Group I chlorides.

Protocol for Separation of Lead(II) Chloride
This protocol details the separation of lead(II) chloride from silver and mercurous chlorides.

Materials:

Precipitate from Protocol 3.1

Deionized water

Hot water bath or Bunsen burner

Test tubes

Centrifuge

Procedure:

To the test tube containing the precipitate from the previous step, add approximately 2 mL of

deionized water.[6]
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Heat the mixture in a boiling water bath for a few minutes, stirring occasionally.[5][8] This will

dissolve the lead(II) chloride, while silver and mercurous chlorides will remain as solids.[5]

Immediately centrifuge the hot mixture.[8]

While the solution is still hot, carefully decant the supernatant into a clean test tube. This

supernatant contains the dissolved lead(II) ions and will be used for the confirmatory tests.

The remaining precipitate can be used for the analysis of silver and mercury(I) ions.

Confirmatory Tests for Lead(II) Ions
Perform the following tests on separate portions of the hot supernatant obtained from Protocol

3.2.

Principle: The addition of potassium chromate (K₂CrO₄) solution to a solution containing lead(II)

ions results in the formation of a bright yellow precipitate of lead(II) chromate (PbCrO₄).[2][11]

Materials:

Supernatant from Protocol 3.2

1 M Potassium chromate (K₂CrO₄) solution

Test tube

Dropper

Procedure:

To a portion of the supernatant from Protocol 3.2, add a few drops of 1 M K₂CrO₄ solution.[8]

The formation of a yellow precipitate confirms the presence of lead(II) ions.[11][12]

Principle: The addition of potassium iodide (KI) solution to a solution containing lead(II) ions

results in the formation of a yellow precipitate of lead(II) iodide (PbI₂).[11][13] This precipitate is

soluble in hot water and recrystallizes upon cooling as golden-yellow spangles.[13]

Materials:
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Supernatant from Protocol 3.2

Potassium iodide (KI) solution

Test tube

Dropper

Cold water bath

Procedure:

To another portion of the supernatant from Protocol 3.2, add a few drops of KI solution.[12]

The formation of a yellow precipitate indicates the presence of lead(II) ions.[14]

The precipitate may be dissolved by heating the solution and will reappear as characteristic

golden spangles upon cooling in a cold water bath.[13]

Principle: The addition of dilute sulfuric acid (H₂SO₄) to a solution containing lead(II) ions

results in the formation of a white precipitate of lead(II) sulfate (PbSO₄).[13]

Materials:

Supernatant from Protocol 3.2

3 M Sulfuric acid (H₂SO₄)

Test tube

Dropper

Procedure:

To a third portion of the supernatant from Protocol 3.2, add a few drops of 3 M H₂SO₄.[1]

The formation of a white precipitate confirms the presence of lead(II) ions.[13]
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Caption: Workflow for the qualitative analysis of lead(II) ions.
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Caption: Reactions of lead(II) ions in qualitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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